Cas no 28393-01-3 (5,7-Hexadecadiynoic Acid)

• Product Name: 5,7-Hexadecadiynoic Acid
• CAS No: 28393-01-3
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 239457
• PubChem ID: 24878286
• Update Time: 2025-04-19

5,7-Hexadecadiynoic Acid Chemical and Physical Properties

Names and Identifiers

• 5,7-Hexadecadiynoicacid
• 5,6-hexadecadiynoic acid
• 544027_ALDRICH
• ACMC-20am72
• AG-E-91077
• CTK0J9672
• Hexadeca-5,7-diinsaeure
• MLS-0111585.0001
• SBB008800
• hexadeca-5, 7-diynoic acid
• 28393-01-3
• CHEMBL1319451
• DTXSID10584220
• BDBM46140
• hexadeca-5,7-diynoic acid
• 5,7-Hexadecadiynoic acid, 97%
• 5,7-Hexadecadiynoic acid
• J-017054
• SCHEMBL417244
• cid_16217011
• RPTNONNBJKKVEV-UHFFFAOYSA-N
• 5,7-Hexadecadiynoic Acid

• MDL： MFCD03695477
• Inchi： 1S/C16H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-8,13-15H2,1H3,(H,17,18)
• InChI Key： RPTNONNBJKKVEV-UHFFFAOYSA-N
• SMILES： OC(CCCC#CC#CCCCCCCCC)=O

Computed Properties

• Exact Mass: 248.17772
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.978
• Melting Point: 44-48 °C (lit.)
• Boiling Point: 414.545°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.493
• PSA: 37.3
• Solubility: Not available
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

5,7-Hexadecadiynoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids